Cas no 339020-68-7 (3H-Pyrazol-3-one, 2,4-dihydro-4-[[(3-methoxyphenyl)amino]methylene]-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-4-[[(3-methoxyphenyl)amino]methylene]-
• CAS No: 339020-68-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD00138306
• CID: 3943702
• PubChem ID: 3779277
• Update Time: 2025-04-22

3H-Pyrazol-3-one, 2,4-dihydro-4-[[(3-methoxyphenyl)amino]methylene]- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-4-[[(3-methoxyphenyl)amino]methylene]-
• 4-[(3-METHOXYANILINO)METHYLENE]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-{[(3-methoxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
• (4E)-2,4-Dihydro-4-[[(3-methoxyphenyl)amino]methylene]-3H-pyrazol-3-one
• DTXSID501150837
• 8B-061
• HMS2369K16
• AKOS005100087
• MFCD00138306
• 339020-68-7
• CHEMBL3191804
• MLS000327927
• 1164524-10-0
• 4-[(3-methoxyphenyl)iminomethyl]-1,2-dihydropyrazol-3-one
• SCHEMBL7549680
• SMR000168423

• MDL： MFCD00138306
• Inchi： 1S/C11H11N3O2/c1-16-10-4-2-3-9(5-10)12-6-8-7-13-14-11(8)15/h2-7H,1H3,(H2,13,14,15)/b12-6+
• InChI Key： UCDDICLHFYMDKK-WUXMJOGZSA-N
• SMILES： O(C)C1=CC=CC(=C1)/N=C/C1=CNNC1=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7Ų